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Compound of Interest

Compound Name: BMS-199264 hydrochloride

Cat. No.: B606220 Get Quote

Technical Support Center: BMS-199264
Hydrochloride
This guide provides detailed protocols, troubleshooting advice, and frequently asked questions

for dissolving and using BMS-199264 hydrochloride in cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is BMS-199264 hydrochloride and what is its mechanism of action?

BMS-199264 hydrochloride is a potent and selective inhibitor of the mitochondrial F1F0-

ATPase, specifically targeting its ATP hydrolase activity with an IC50 of 0.5 μM.[1][2][3][4]

Under normal conditions, this enzyme complex synthesizes ATP. However, during ischemic

conditions (low oxygen), it can reverse its function and wastefully hydrolyze ATP.[5][6][7] BMS-

199264 selectively inhibits this ATP hydrolysis without affecting the enzyme's primary role in

ATP synthesis, thereby preserving cellular energy levels during ischemic stress and reducing

necrosis.[5][7][8]

Q2: What is the recommended solvent for dissolving BMS-199264 hydrochloride?

The recommended solvent for preparing stock solutions for cell culture is Dimethyl Sulfoxide

(DMSO).[1][2][9] The compound is highly soluble in DMSO.[1][2] It is advisable to use a new,

anhydrous grade of DMSO, as hygroscopic (water-absorbed) DMSO can significantly reduce

the solubility of the compound.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b606220?utm_src=pdf-interest
https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.targetmol.com/compound/bms-199264%20hydrochloride
https://www.medchemexpress.com/bms-199264-hydrochloride.html
https://www.bioscience.co.uk/product~1641495
https://www.medchemexpress.com/search.html?q=BMS-199264&ft=&fa=&fp=
https://pubmed.ncbi.nlm.nih.gov/15371268/
https://journals.physiology.org/doi/abs/10.1152/ajpheart.01019.2003
https://pubmed.ncbi.nlm.nih.gov/19035880/
https://pubmed.ncbi.nlm.nih.gov/15371268/
https://pubmed.ncbi.nlm.nih.gov/19035880/
https://journals.physiology.org/doi/pdf/10.1152/ajpheart.01019.2003
https://www.benchchem.com/product/b606220?utm_src=pdf-body
https://www.targetmol.com/compound/bms-199264%20hydrochloride
https://www.medchemexpress.com/bms-199264-hydrochloride.html
https://www.medkoo.com/products/14126
https://www.targetmol.com/compound/bms-199264%20hydrochloride
https://www.medchemexpress.com/bms-199264-hydrochloride.html
https://www.medchemexpress.com/bms-199264-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: How do I prepare a high-concentration stock solution?

To prepare a high-concentration stock solution, dissolve BMS-199264 hydrochloride powder

in pure DMSO. For example, to make a 100 mM stock solution, you would dissolve 56.75 mg of

the compound in 1 mL of DMSO. Aiding dissolution by vortexing or sonication is recommended.

[1][2] Always ensure the powder is fully dissolved before storage or further dilution.

Q4: What are the proper storage conditions for the compound and its stock solution?

Solid Powder: The solid powder should be stored at -20°C for long-term stability (up to 3

years).[1][10] It should be kept dry and away from moisture.[1][2]

Stock Solution: Once dissolved in a solvent like DMSO, the stock solution should be

aliquoted into smaller volumes to avoid repeated freeze-thaw cycles. These aliquots must be

stored at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term storage (up

to 1 month).[1][2][10]

Q5: What are typical working concentrations used in cell culture experiments?

The effective concentration of BMS-199264 can vary depending on the cell type and

experimental design. However, published studies have shown biological effects in the range of

1 µM to 10 µM.[5][6][8] It is always recommended to perform a dose-response experiment to

determine the optimal concentration for your specific model system.

Data Presentation
Table 1: Solubility of BMS-199264 Hydrochloride

Solvent
Maximum
Solubility (mg/mL)

Maximum
Solubility (mM)

Notes

| DMSO | 80 - 100 mg/mL[1][2] | 141 - 176 mM[1][2] | Sonication or gentle warming may be

required. Use new, anhydrous DMSO.[2] |

Table 2: Recommended Storage Conditions
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Format Temperature Duration Notes

Solid Powder -20°C Up to 3 years[1][10]
Keep in a dry, dark
place.[9]

Stock Solution (in

DMSO)
-80°C Up to 1 year[1]

Aliquot to avoid

freeze-thaw cycles.[2]

| Stock Solution (in DMSO) | -20°C | Up to 1 month[2][10] | For shorter-term use. |

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
Materials:

BMS-199264 hydrochloride powder (Molecular Weight: 567.53 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Procedure:

Weighing: Accurately weigh a desired amount of BMS-199264 hydrochloride powder in a

sterile tube. For example, weigh 5.68 mg to make 1 mL of a 10 mM solution, or 56.75 mg for

1 mL of a 100 mM solution.

Solvent Addition: Add the calculated volume of sterile DMSO to the powder.

Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath for a few

minutes to ensure the compound is completely dissolved.[2] Visually inspect the solution

against a light source to confirm there are no visible particles.

Aliquoting and Storage: Aliquot the clear stock solution into single-use volumes in sterile

tubes. Store immediately at -80°C.
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Protocol 2: Preparation of a 10 µM Working Solution
Materials:

100 mM BMS-199264 hydrochloride stock solution in DMSO

Pre-warmed, sterile cell culture medium

Procedure:

Intermediate Dilution (Recommended): First, prepare an intermediate dilution to avoid

pipetting very small volumes. For example, create a 1 mM solution by diluting your 100 mM

stock 1:100 in sterile culture medium or PBS (e.g., 2 µL of stock into 198 µL of medium). Mix

thoroughly by gentle pipetting.

Final Dilution: Add the appropriate volume of the intermediate solution to your final volume of

cell culture medium. To achieve a 10 µM final concentration from a 1 mM intermediate stock,

perform another 1:100 dilution (e.g., add 100 µL of the 1 mM solution to 9.9 mL of medium).

Mixing: Gently swirl the culture flask or plate to ensure even distribution of the compound.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to a separate batch of cells. The final DMSO concentration should ideally be kept below

0.1% to avoid solvent toxicity.

Troubleshooting Guide
Q: My compound is not fully dissolving in DMSO.

A: This can happen for a few reasons. First, ensure you are using a high-purity, anhydrous

grade of DMSO, as water can lower solubility.[2] Second, try gently warming the solution (e.g.,

to 37°C) and use sonication or extended vortexing to aid dissolution.[1][2] Finally, check if you

are trying to exceed the maximum solubility limit (see Table 1).

Q: I observed a precipitate after adding the DMSO stock to my cell culture medium. What

should I do?

A: Precipitation in aqueous media is a common issue for hydrophobic compounds.
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Check Final Concentration: You may be exceeding the solubility limit in the aqueous

medium. Try lowering the final working concentration.

Improve Mixing: Add the DMSO stock dropwise into the medium while gently vortexing or

swirling to facilitate rapid dispersion. Do not add the aqueous medium to the concentrated

DMSO stock.

Increase Serum: If using a serum-containing medium, a higher serum percentage can

sometimes help keep the compound in solution.

Prepare Fresh: Always prepare the working solution immediately before use.

Q: My cells are showing signs of toxicity (e.g., poor attachment, cell death) after treatment.

A:

Solvent Toxicity: Ensure the final concentration of DMSO in your culture medium is non-toxic

to your specific cell line. A general rule is to keep it below 0.5%, with <0.1% being ideal.

Remember to include a vehicle control (medium with the same concentration of DMSO) in

your experiment to differentiate between compound and solvent effects.

Compound Cytotoxicity: BMS-199264 itself may be cytotoxic at high concentrations. Perform

a dose-response curve to find a concentration that achieves the desired biological effect

without causing excessive cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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